1-{[6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole

• Molecular Formula: C17H13N7S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 3-(benzotriazol-1-ylmethyl)-6-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13N7S/c1-11-6-2-3-7-12(11)16-21-24-15(19-20-17(24)25-16)10-23-14-9-5-4-8-13(14)18-22-23/h2-9H,10H2,1H3
• InChI Key: OTNQCRKJZPUWOB-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4

Description

1-{[6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 1-{[6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole varies depending on its application. In medicine, it induces apoptosis in cancer cells by targeting the mitochondria, leading to the release of cytochrome c and activation of caspases. In agriculture, it inhibits the activity of acetylcholinesterase, leading to the accumulation of acetylcholine and subsequent paralysis of the insect's nervous system. In material science, it forms a protective film on the metal surface, preventing the corrosion process.
Biochemical and Physiological Effects:
1-{[6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole has been shown to have various biochemical and physiological effects. In medicine, it has been shown to induce apoptosis in cancer cells, inhibit inflammation, and exhibit anti-microbial properties. In agriculture, it has been shown to inhibit the activity of acetylcholinesterase, leading to paralysis of the insect's nervous system. In material science, it forms a protective film on the metal surface, preventing the corrosion process.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{[6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole in lab experiments is its versatility, as it has potential applications in various fields such as medicine, agriculture, and material science. Additionally, it has been shown to have potent biological activity, making it a promising compound for further research.
However, one of the limitations of using this compound in lab experiments is its toxicity, as it has been shown to have cytotoxic effects on normal cells at high concentrations. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on 1-{[6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole. In medicine, further studies are needed to elucidate its mechanism of action and optimize its anti-cancer properties. In agriculture, research is needed to determine its efficacy as a pesticide and its potential impact on non-target organisms. In material science, studies are needed to optimize its corrosion inhibition properties and develop new applications.
Conclusion:
1-{[6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole is a compound that has potential applications in various fields such as medicine, agriculture, and material science. Its mechanism of action varies depending on its application, and it has been shown to have potent biological activity. However, its toxicity and mechanism of action are not fully understood, which may limit its potential applications. Further research is needed to optimize its properties and develop new applications.

Synthesis Methods

The synthesis of 1-{[6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole involves the reaction of 2-mercaptobenzothiazole with 2-bromoacetophenone in the presence of sodium hydroxide to form 2-(2-bromoacetyl)benzothiazole. This intermediate is then reacted with 2-amino-5-methyl-1,3,4-thiadiazole to form the desired compound.

Scientific Research Applications

1-{[6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-1,2,3-benzotriazole has been extensively studied for its potential applications in various fields. In medicine, this compound has shown promising results as an anti-cancer agent, with studies indicating that it induces apoptosis in cancer cells by targeting the mitochondria. Additionally, it has been shown to have anti-inflammatory and anti-microbial properties.
In agriculture, this compound has been studied for its potential use as a pesticide due to its ability to inhibit the activity of acetylcholinesterase, an enzyme involved in the nervous system of insects.
In material science, this compound has been studied for its potential use as a corrosion inhibitor due to its ability to form a protective film on the metal surface.